Cas no 1285969-16-5 (4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate)

• Product Name: 4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
• CAS No: 1285969-16-5
• MF: C₁₃H₁₁Cl₂NO₃S
• MW: 332.202340364456
• CID: 6076424
• PubChem ID: 31390819
• Update Time: 2024-01-15

4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
• Z45407038
• AKOS008008674
• (4-chloro-3-ethylphenyl) 6-chloropyridine-3-sulfonate
• 1285969-16-5
• EN300-26586083

• Inchi： 1S/C13H11Cl2NO3S/c1-2-9-7-10(3-5-12(9)14)19-20(17,18)11-4-6-13(15)16-8-11/h3-8H,2H2,1H3
• InChI Key： CYADDARZUYILEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC)OS(C1C=NC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 330.9836698g/mol
• Monoisotopic Mass: 330.9836698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives